67-45-8

Furazolidone

In Stock

• CAS RN:
• 67-45-8

• Formula:
• C8H7N3O5

• InChI:
• InChI=1S/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5+

• InChIKey:
• PLHJDBGFXBMTGZ-WEVVVXLNSA-N

• Furazolidone is a nitrofuran antiprotozoal agent and antibacterial agent. It is active against G. lamblia trophozoites (IC50 = 2.9 µM), as well as metronidazole-susceptible and -resistant T. vaginalis clinical isolates with minimum lethal concentration (MLC) values of less than 3.1 µg/ml. Furazolidone is also active against clinical isolates of Salmonella, Shigella, E. coli, and V. parahaemolyticus (MICs = ≤0.5-4 µg/ml). In vivo, furazolidone (50 mg/kg per day) reduces splenic and hepatic parasite burden in a golden hamster model of L. chagasi infection. Formulations containing furazolidone have been used in the treatment of bacterial and protozoal infections.
  Furazolidone is an effective antiprotozoal and antibacterial agent.
  Furazolidone is a synthetic organic compound that belongs to nitrofurans that are initially derived from furfural. It exhibits antibacterial...

(2-Methoxyphenyl)(phenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 5267-45-8

• Formula:
• C14H16ClNO

• InChI:
• InChI=1S/C14H15NO.ClH/c1-16-13-10-6-5-9-12(13)14(15)11-7-3-2-4-8-11;/h2-10,14H,15H2,1H3;1H

• InChIKey:
• GQEJMTFEMHYJCO-UHFFFAOYSA-N

• (2-Methoxyphenyl)(phenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C14H16ClNO and its molecular weight is 249.73 g/mol. The purity is usually 95%.

3-Acetamidopyridine

In Stock

• CAS RN:
• 5867-45-8

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c1-6(10)9-7-3-2-4-8-5-7/h2-5H,1H3,(H,9,10)

• InChIKey:
• JVYIBLHBCPSTKF-UHFFFAOYSA-N

• 3-Acetamidopyridine is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.

Methyl (1S,15S,17S,18S)-17-ethyl-14-(2-oxopropyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate

Usually In Stock

• CAS RN:
• 39967-45-8

• Formula:
• C24H30N2O3

• InChI:
• InChI=1S/C24H30N2O3/c1-4-15-12-16-13-24(23(28)29-3)21-18(17-7-5-6-8-19(17)25-21)9-10-26(22(15)24)20(16)11-14(2)27/h5-8,15-16,20,22,25H,4,9-13H2,1-3H3/t15-,16-,20?,22-,24+/m0/s1

• InChIKey:
• UMPABASQXRRHQB-IZTCQAHZSA-N

• Methyl (1S,15S,17S,18S)-17-ethyl-14-(2-oxopropyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate is a useful research compound. Its molecular formula is C24H30N2O3 and its molecular weight is 394.515. The purity is usually 95%.

4-(3-Methylphenyl)-1-butene

In Stock

• CAS RN:
• 92367-45-8

• Formula:
• C11H14

• InChI:
• InChI=1S/C11H14/c1-3-4-7-11-8-5-6-10(2)9-11/h3,5-6,8-9H,1,4,7H2,2H3

• InChIKey:
• AESZECWJWBRCOR-UHFFFAOYSA-N

• 4-(3-Methylphenyl)-1-butene is a useful research compound. Its molecular formula is C11H14 and its molecular weight is 146.23 g/mol. The purity is usually 95%.

Polymyxin D2

• CAS RN:
• 34167-45-8

• Formula:
• C49H91N15O15

• InChI:
• InChI=1S/C49H91N15O15/c1-24(2)10-8-9-11-36(69)55-29(12-17-50)43(73)63-39(28(7)68)49(79)61-35(23-65)46(76)58-33-16-21-54-47(77)37(26(5)66)62-44(74)32(15-20-53)57-40(70)31(14-19-52)59-48(78)38(27(6)67)64-45(75)34(22-25(3)4)60-41(71)30(13-18-51)56-42(33)72/h24-35,37-39,65-68H,8-23,50-53H2,1-7H3,(H,54,77)(H,55,69)(H,56,72)(H,57,70)(H,58,76)(H,59,78)(H,60,71)(H,61,79)(H,62,74)(H,63,73)(H,64,75)/t26-,27-,28-,29+,30+,31+,32+,33+,34-,35-,37+,38+,39+/m1/s1

• InChIKey:
• AMOWTOQDROFIIR-ALESKEBOSA-N

• Polymyxin D2 is a cationic lipopeptide antibiotic active against many species of Gram-negative bacteria.

4-(4-Cyanophenyl)-4-oxobutyronitrile

In Stock

• CAS RN:
• 898767-45-8

• Formula:
• C11H8N2O

• InChI:
• InChI=1S/C11H8N2O/c12-7-1-2-11(14)10-5-3-9(8-13)4-6-10/h3-6H,1-2H2

• InChIKey:
• AOKNUQCFRRIXHP-UHFFFAOYSA-N

• 4-(4-Cyanophenyl)-4-oxobutyronitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.

3-(4-Chloro-3-nitrobenzoyl)-2-methylindolizine-1-carbaldehyde

In Stock

• CAS RN:
• 380467-45-8

• Formula:
• C17H11ClN2O4

• InChI:
• InChI=1S/C17H11ClN2O4/c1-10-12(9-21)14-4-2-3-7-19(14)16(10)17(22)11-5-6-13(18)15(8-11)20(23)24/h2-9H,1H3

• InChIKey:
• SCWXYLGUBRKPSW-UHFFFAOYSA-N

• 3-(4-Chloro-3-nitrobenzoyl)-2-methylindolizine-1-carbaldehyde is a useful research compound. Its molecular formula is C17H11ClN2O4 and its molecular weight is 342.74. The purity is usually 95%.

3-amino-N-(2,4-difluorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 445267-45-8

• Formula:
• C19H12F2N4OS

• InChI:
• InChI=1S/C19H12F2N4OS/c20-11-1-3-15(13(21)9-11)24-18(26)17-16(22)12-2-4-14(25-19(12)27-17)10-5-7-23-8-6-10/h1-9H,22H2,(H,24,26)

• InChIKey:
• QBVHQMQSNGPEJK-UHFFFAOYSA-N

• 3-amino-N-(2,4-difluorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H12F2N4OS and its molecular weight is 382.39. The purity is usually 95%.

4-Ethyl-3-(4-ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)-5-prop-2-enylsulfanyl-1,2,4-triazole

Usually In Stock

• CAS RN:
• 500267-45-8

• Formula:
• C14H20N6S2

• InChI:
• InChI=1S/C14H20N6S2/c1-5-9-21-13-17-15-11(19(13)7-3)12-16-18-14(20(12)8-4)22-10-6-2/h5-6H,1-2,7-10H2,3-4H3

• InChIKey:
• OTUFHJMITYXLMJ-UHFFFAOYSA-N

• 4-Ethyl-3-(4-ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)-5-prop-2-enylsulfanyl-1,2,4-triazole is a useful research compound. Its molecular formula is C14H20N6S2 and its molecular weight is 336.48. The purity is usually 95%.

N-(5-Cyano-11-methyl-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-2-methylbenzamide

• CAS RN:
• 848867-45-8

• Formula:
• C24H21N5O2

• InChI:
• InChI=1S/C24H21N5O2/c1-4-11-28-21(27-23(30)18-10-6-5-8-15(18)2)17(14-25)13-19-22(28)26-20-16(3)9-7-12-29(20)24(19)31/h5-10,12-13H,4,11H2,1-3H3

• InChIKey:
• BOKQCEMUVAQQBS-UHFFFAOYSA-N

• N-(5-Cyano-11-methyl-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene)-2-methylbenzamide is a useful research compound. Its molecular formula is C24H21N5O2 and its molecular weight is 411.5g/mol. The purity is usually 95%.

2-chloro-N-(2,4,5-trifluorophenyl)acetamide

In Stock

• CAS RN:
• 885267-45-8

• Formula:
• C8H5ClF3NO

• InChI:
• InChI=1S/C8H5ClF3NO/c9-3-8(14)13-7-2-5(11)4(10)1-6(7)12/h1-2H,3H2,(H,13,14)

• InChIKey:
• PDMSXDUFJXGAAY-UHFFFAOYSA-N

• 2-chloro-N-(2,4,5-trifluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H5ClF3NO and its molecular weight is 223.58 g/mol. The purity is usually 95%.

2-(1H-pyrazol-1-yl)pyridin-4-amine

In Stock

• CAS RN:
• 1250667-45-8

• Formula:
• C8H8N4

• InChI:
• InChI=1S/C8H8N4/c9-7-2-4-10-8(6-7)12-5-1-3-11-12/h1-6H,(H2,9,10)

• InChIKey:
• WUXRMLYTUGMAPX-UHFFFAOYSA-N

• 2-(1H-pyrazol-1-yl)pyridin-4-amine is a useful research compound. Its molecular formula is C8H8N4 and its molecular weight is 160.18 g/mol. The purity is usually 95%.

tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-5-methyl-2-azabicyclo[3.1.0]hexane-2-carboxylate

In Stock

• CAS RN:
• 1522367-45-8

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-8(7-14)5-12(4)6-9(12)13/h8-9,14H,5-7H2,1-4H3/t8-,9+,12-/m0/s1

• InChIKey:
• IGPQGEGCVGXHSS-SBMIAAHKSA-N

• Tert-butyl (1R,3S,5R)-3-(hydroxymethyl)-5-methyl-2-azabicyclo[3.1.0]hexane-2-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.304. The purity is usually 95%.

1-{[4-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine

In Stock

• CAS RN:
• 1551867-45-8

• Formula:
• C13H16FN5

• InChI:
• InChI=1S/C13H16FN5/c14-11-3-1-2-4-12(11)19-10-16-17-13(19)9-18-7-5-15-6-8-18/h1-4,10,15H,5-9H2

• InChIKey:
• ULZTTZJXHYSXBZ-UHFFFAOYSA-N

• 1-{[4-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine is a useful research compound. Its molecular formula is C13H16FN5 and its molecular weight is 261.304. The purity is usually 95%.

tert-Butyl (6-azabicyclo[3.2.1]octan-3-yl)carbamate

In Stock

• CAS RN:
• 2138167-45-8

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-5-8-4-9(6-10)13-7-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)

• InChIKey:
• HDVSCPQXGLYSFG-UHFFFAOYSA-N

• Tert-Butyl (6-azabicyclo[3.2.1]octan-3-yl)carbamate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32. The purity is usually 95%.

Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate

Usually In Stock

• CAS RN:
• 2248267-45-8

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-13(2,3)17-12(15)11(14)9-7-5-6-8-10(9)16-4/h5-8,11H,14H2,1-4H3

• InChIKey:
• BHRRFQFYWDZYQJ-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.299. The purity is usually 95%.